Useless carbonaceous impurities found to be useful in radiofrequency radiation absorption†
Journal of Materials Chemistry Pub Date: 2010-12-20 DOI: 10.1039/C0JM02686G
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